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Compound of Interest

5-Bromo-3-fluoro-2-
Compound Name:

methoxybenzaldehyde
CAS No.: 470668-70-3
Cat. No.: B3037184

Get Quote

Executive Summary

Halogenated benzaldehydes represent a critical class of intermediates in the synthesis of
pharmaceuticals, agrochemicals, and advanced materials. Their unique dual-functionality—
possessing both an electrophilic carbonyl group and a halogenated aromatic ring—allows for
orthogonal functionalization strategies. This guide provides a deep technical analysis of their
physicochemical properties, electronic characteristics, and synthetic utility, specifically tailored
for researchers in drug discovery and process chemistry.

Structural and Electronic Characteristics[1][2][3]

The chemical behavior of halogenated benzaldehydes is governed by the interplay between
the electron-withdrawing inductive effect (-I) and the electron-donating resonance effect (+R) of

the halogen substituents.

Electronic Effects & Hammett Constants
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The position and identity of the halogen significantly influence the electrophilicity of the
carbonyl carbon and the acidity of the ring protons. This is quantitatively described by Hammett
substituent constants (

)-[11[2]

 Inductive Effect (-1): All halogens are more electronegative than carbon, withdrawing electron
density through the sigma bond framework.[3] This increases the electrophilicity of the
aldehyde carbonyl, making it more reactive toward nucleophiles compared to unsubstituted
benzaldehyde.

e Resonance Effect (+R): Halogen lone pairs can donate electron density into the

-system. This effect is most pronounced at the ortho and para positions but is generally
weaker than the inductive withdrawal, except for fluorine where the 2p-2p orbital overlap is
efficient.

Table 1: Hammett Constants (

) for Halogen Substituents Note: Positive

values indicate electron withdrawal relative to hydrogen.

Substituent Electronic Insight

Strong -1, significant

Fluorine (-F) 0.34 0.06 +R (cancels out at
para)
Chlorine (-Cl) 0.37 0.23 Strong -I, weak +R

Strong -1, very weak

Bromine (-Br) 0.39 0.23
+R

Moderate -I, negligible

lodine (-1) 0.35 0.18 R
+
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Key Insight: The

value for Fluorine is nearly zero, implying that at the para position, its resonance
donation nearly perfectly offsets its inductive withdrawal. In contrast, Cl, Br, and |
remain net electron-withdrawing at the para position.

Physical Properties Matrix

The physical state and thermal properties of these compounds are dictated by molecular
symmetry, crystal packing forces, and molecular weight.

Melting and Boiling Point Trends

» Boiling Points: Generally increase with molecular weight (F < Cl < Br < ).

e Melting Points: The para isomers typically exhibit the highest melting points due to high
symmetry, which facilitates efficient crystal packing. Ortho isomers often have lower melting
points due to steric disruption of packing, though intramolecular H-bonding (C-H...X) can
sometimes stabilize the lattice.

Table 2: Comparative Physical Properties of Select Halogenated Benzaldehydes
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MW ( g/mol Melting Boiling Density
Compound . . State (RT)
) Point (°C) Point (°C) (g/mL)

Benzaldehyd o
106.12 -26 178 1.04 Liquid
e

2-
Chlorobenzal  140.57 11 212 1.25 Liquid
dehyde

3-
Chlorobenzal  140.57 17 213 1.24 Liquid
dehyde

4-
Chlorobenzal 140.57 47 214 1.19 Solid
dehyde

2-
Bromobenzal  185.02 22 230 1.58 Liquid
dehyde

3-
Bromobenzal  185.02 20 233 1.58 Liquid
dehyde

4-
Bromobenzal 185.02 57 255 - Solid
dehyde

4-
Fluorobenzal 124.11 -10 181 1.15 Liquid
dehyde

Solubility

o Water: Practically insoluble (<1 g/L) due to the lipophilic aromatic ring.

¢ Organic Solvents: Highly soluble in DCM, ethyl acetate, ethanol, and toluene.

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Partition Coefficient (LogP): Increases with halogen size (F < Cl < Br < 1), affecting
bioavailability and chromatographic retention.

Spectroscopic Signatures

Identification of these isomers relies on distinct spectroscopic features.

Infrared Spectroscopy (IR)

e C=0 Stretch: Strong band at 1680-1710 cm~1. Electron-withdrawing groups (EWGS) like
halogens typically shift this frequency to higher wavenumbers (blue shift) by destabilizing the
polarized form of the carbonyl, though conjugation effects can lower it.

e Fermi Resonance: The aldehyde C-H stretch appears as a characteristic doublet at ~2720
cm~tand ~2820 cm™1,

e C-X Stretch:
o C-F: 1000-1400 cm~1 (Strong)
o C-Cl: 600-800 cm~1

o C-Br: 500-600 cm—t

Nuclear Magnetic Resonance (NMR)

e 'H NMR (CHO proton): Appears downfield at 9.8-10.2 ppm. Halogens at the ortho position
cause a deshielding effect on the aldehyde proton due to the inductive effect and magnetic
anisotropy.

e 13C NMR (C=0 carbon): Typical shift around 190-195 ppm.

Chemical Reactivity & Synthesis Utility[7]

Halogenated benzaldehydes are bifunctional building blocks. Their reactivity profile is split
between the carbonyl group and the halogenated ring.

Carbonyl Reactivity (Electrophilic)
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The presence of halogens (EWGs) makes the carbonyl carbon more electrophilic than in
unsubstituted benzaldehyde.

» Nucleophilic Addition: Facile reaction with Grignard reagents, amines (Schiff base formation),
and hydrides (reduction).

» Condensation: Knoevenagel and aldol condensations proceed rapidly.

Aromatic Ring Reactivity (Nucleophilic & Coupling)

e Nucleophilic Aromatic Substitution (SnAr): Fluorobenzaldehydes (especially ortho and para)
are excellent substrates for SnAr due to the high electronegativity of fluorine stabilizing the
Meisenheimer complex.

o Cross-Coupling Reactions: Bromo- and iodobenzaldehydes are preferred substrates for
Palladium-catalyzed couplings (Suzuki, Heck, Sonogashira) due to the weaker C-X bond
strength compared to C-Cl or C-F.

Mechanistic Visualization: Suzuki-Miyaura Coupling

The following diagram illustrates the catalytic cycle for the coupling of 4-bromobenzaldehyde
with a boronic acid, a standard workflow in medicinal chemistry.
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Caption: Pd(0) catalytic cycle for Suzuki coupling. Oxidative addition is faster for Ar-I > Ar-Br >>
Ar-Cl.

Experimental Protocol: Suzuki Coupling of 4-
Bromobenzaldehyde
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This protocol describes a robust method for coupling 4-bromobenzaldehyde with phenylboronic
acid. It is designed to be scalable and uses environmentally benign solvents where possible.

Materials

o Substrate: 4-Bromobenzaldehyde (1.0 equiv)

Coupling Partner: Phenylboronic acid (1.2 equiv)

Catalyst: Pd(PPhs)a (3-5 mol%) or Pd(dppf)Clz (for sterically hindered cases)

Base: K2COs (2.0 equiv) or Cs2COs

Solvent: 1,4-Dioxane/Water (4:1 ratio) or Toluene/Ethanol/Water

Workflow Diagram

Cgeggee \ﬁ?;rel: Degas Solvent: 3 Add Catalyst: 3 Reaction: 3 Workup:
12 é A?’—B(OH)Z »| Sparge with N2/Ar > Pd(PPh3)4 »| Heat to 80-100°C »| Cool, Dilute (EtOAc),
' P geq Base (15-30 min) (Under inert atm) Monitor via TLC/HPLC Wash (Brine), Dry

Click to download full resolution via product page

Caption: Step-by-step synthesis workflow for Suzuki cross-coupling.

Procedure

e Setup: In a round-bottom flask equipped with a magnetic stir bar, combine 4-
bromobenzaldehyde (185 mg, 1 mmol), phenylboronic acid (146 mg, 1.2 mmol), and
potassium carbonate (276 mg, 2 mmol).

e Solvent Preparation: Add 4 mL of 1,4-dioxane and 1 mL of distilled water. Critical Step:
Degas the mixture by bubbling nitrogen through it for 15 minutes to prevent homocoupling
byproducts and catalyst oxidation.

o Catalysis: Add Pd(PPhs)a (58 mg, 0.05 mmol) quickly under a stream of nitrogen. Fit the
flask with a reflux condenser.
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e Reaction: Heat the mixture to 90°C for 4-12 hours. Monitor consumption of the aldehyde by
TLC (Hexane/EtOAc 4:1) or HPLC.

o Workup: Cool to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2
x 10 mL) followed by brine. Dry the organic layer over MgSOa, filter, and concentrate in
vacuo.

« Purification: Purify via silica gel flash chromatography.

Safety and Stability

Handling halogenated benzaldehydes requires adherence to standard chemical safety
protocols.[4][5][6]

o Toxicity: Most are classified as Irritants (Skin/Eye/Respiratory). 4-Chlorobenzaldehyde and 4-
Bromobenzaldehyde are harmful if swallowed (Acute Tox. 4).

e Sensitization: Chlorinated derivatives are known skin sensitizers; avoid direct contact.
o Stability:

o Oxidation: Like all benzaldehydes, they are prone to air oxidation to the corresponding
benzoic acids (e.g., 4-bromobenzoic acid). Store under inert gas (Nitrogen/Argon) in tightly
sealed containers.

o Light Sensitivity: lodobenzaldehydes can be light-sensitive and should be stored in amber
vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Hammett equation - Wikipedia [en.wikipedia.org]

. homepages.bluffton.edu [homepages.bluffton.edu]

. Ortho, Para, Meta - Chemistry Steps [chemistrysteps.com]
. chemicalbook.com [chemicalbook.com]

. chemos.de [chemos.de]

. merckmillipore.com [merckmillipore.com]

. CAS Common Chemistry [commonchemistry.cas.org]

. 4-Chlorobenzaldehyde - SYNTHETIKA [synthetikaeu.com]

°
(] (0] ~ (@] )] EEN w N =

. global.oup.com [global.oup.com]

¢ To cite this document: BenchChem. [Physical and Chemical Properties of Halogenated
Benzaldehydes: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3037184/docs#physical-and-chemical-properties-of-
halogenated-benzaldehydes-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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